Stat3-IN-25

• Molecular Formula: C36H29F6N7O4
• Molecular Weight: 737.6 g/mol
• InChI: InChI=1S/C36H29F6N7O4/c1-47-29-17-27(52-31-19-43-28(18-44-31)33-45-32(46-53-33)23-4-7-25(8-5-23)36(40,41)42)11-6-24(29)16-30(47)34(50)49-14-12-48(13-15-49)20-22-2-9-26(10-3-22)51-21-35(37,38)39/h2-11,16-19H,12-15,20-21H2,1H3
• InChIKey: COKWXQBCDDVOQX-UHFFFAOYSA-N

Stat3-IN-25: Dual Phosphorylation Inhibitor Overview

Stat3-IN-25 (synonymous with compound 4c in the primary literature) is a small-molecule STAT3 inhibitor characterized by an indole-containing tetra-aromatic heterocycle scaffold that functions as an orally active, dual phosphorylation inhibitor targeting the STAT3 SH2 domain [1]. It is a representative member of a novel class of STAT3 dual phosphorylation inhibitors developed to simultaneously suppress phosphorylation at both Tyr705 and Ser727, a property that distinguishes it from the majority of earlier STAT3 inhibitors that predominantly target only Tyr705 phosphorylation [1].

Dual pathway Simultaneous STAT3 Tyr705 and Ser727 phosphorylation blockade context

Oral route Orally active probe for rodent model pharmacodynamic studies

SH2 domain Targets STAT3 SH2 domain for biophysical and biochemical assay development

• [1] He, P.; Bian, A.; Miao, Y.; Jin, W.; Chen, H.; He, J.; Li, L.; Sun, Y.; Ye, J.; Liu, M.; Yi, Z.; Zhou, W.; Chen, Y. Discovery of a Highly Potent and Orally Bioavailable STAT3 Dual Phosphorylation Inhibitor for Pancreatic Cancer Treatment. J. Med. Chem. 2022, 65 (22), 15487–15511. DOI: 10.1021/acs.jmedchem.2c01554. View Source

Stat3-IN-25 Differentiation from Generic STAT3 Inhibitors

Substituting Stat3-IN-25 with a generic STAT3 inhibitor overlooks critical functional differentiation: most widely used STAT3 inhibitors (e.g., Stattic, Napabucasin, C188-9) are primarily evaluated for their ability to suppress p-Tyr705 alone, lacking robust evidence of concurrent p-Ser727 blockade at equipotent low-nanomolar concentrations [1][2]. Because p-Ser727 mediates mitochondrial oxidative phosphorylation functions of STAT3 that are independent of its nuclear transcriptional role, incomplete pathway coverage can leave tumor cells with residual STAT3-driven metabolic adaptation, undermining the translational relevance of preclinical results [1]. Stat3-IN-25 is specifically optimized as a dual phosphorylation inhibitor, making single-endpoint substitution scientifically inappropriate when the experimental question concerns total STAT3 functional ablation.

Single-site inhibitors may leave p-Ser727 unaddressed

Most generic STAT3 inhibitors (e.g., Stattic, C188-9) predominantly target p-Tyr705 only, potentially leaving mitochondrial STAT3 functions intact and confounding total pathway ablation experiments.

Oral bioavailability differs significantly across tool compounds

Stattic requires intraperitoneal administration; substituting it for oral studies would change dosing route and model pharmacology. Stat3-IN-25 is designed for oral gavage.

Mechanism mismatch with non-SH2 binders

Napabucasin does not directly bind the SH2 domain; its STAT3 inhibition mechanism differs, limiting comparability in SH2-dependent assays.

• [1] He, P.; Bian, A.; Miao, Y.; Jin, W.; Chen, H.; He, J.; Li, L.; Sun, Y.; Ye, J.; Liu, M.; Yi, Z.; Zhou, W.; Chen, Y. Discovery of a Highly Potent and Orally Bioavailable STAT3 Dual Phosphorylation Inhibitor for Pancreatic Cancer Treatment. J. Med. Chem. 2022, 65 (22), 15487–15511. DOI: 10.1021/acs.jmedchem.2c01554. View Source
• [2] Schust, J.; Sperl, B.; Hollis, A.; Mayer, T. U.; Berg, T. Stattic: A Small-Molecule Inhibitor of STAT3 Activation and Dimerization. Chem. Biol. 2006, 13 (11), 1235–1242. DOI: 10.1016/j.chembiol.2006.09.018. View Source

Stat3-IN-25 Quantitative Performance Evidence

Dual Phosphorylation Inhibition Potency

Stat3-IN-25 (compound 4c) achieves low-nanomolar inhibition of STAT3 luciferase activity with an IC50 of 5.3 nM in HEK293T cells [1]. In contrast, the prototypical STAT3 SH2 domain inhibitor Stattic exhibits an IC50 of approximately 5,100 nM (5.1 µM) in STAT3-dependent luciferase reporter assays, making Stat3-IN-25 approximately 960-fold more potent in comparable cell-based transcriptional readouts [1][2]. Among other comparators in the same chemical series, lead compound 4c was identified as the optimal molecule following SAR optimization, displaying superior potency relative to earlier analogs [1]. Moreover, Stat3-IN-25 simultaneously blocks both p-Tyr705 and p-Ser727 in the low nanomolar range, whereas Stattic and most earlier-generation STAT3 inhibitors have been validated primarily against p-Tyr705 alone, with limited or no quantitative data on p-Ser727 blockade at comparable concentrations [1][2].

Luciferase inhibition potency

Cross-study comparable

IC50 5.3 nM vs Stattic ~5,100 nM (~960-fold difference)

Supports STAT3 transcriptional pathway study at low concentrations

HEK293T luciferase reporter assay

Evidence Dimension	STAT3 luciferase reporter inhibition (HEK293T cells)
Target Compound Data	IC50 = 5.3 nM (Stat3-IN-25 / compound 4c)
Comparator Or Baseline	Stattic: IC50 ≈ 5,100 nM (5.1 µM) in STAT3 luciferase reporter assay
Quantified Difference	Approximately 960-fold greater potency for Stat3-IN-25
Conditions	HEK293T cells; luciferase reporter gene assay; STAT3 transcriptional activity readout

Why This Matters

This ~1,000-fold potency advantage translates into effective STAT3 pathway suppression at concentrations that minimize off-target-driven cytotoxicity, a critical factor for researchers selecting a tool compound for mechanistic studies or for industrial groups benchmarking lead candidates for in vivo development.

• [1] He, P.; Bian, A.; Miao, Y.; Jin, W.; Chen, H.; He, J.; Li, L.; Sun, Y.; Ye, J.; Liu, M.; Yi, Z.; Zhou, W.; Chen, Y. Discovery of a Highly Potent and Orally Bioavailable STAT3 Dual Phosphorylation Inhibitor for Pancreatic Cancer Treatment. J. Med. Chem. 2022, 65 (22), 15487–15511. DOI: 10.1021/acs.jmedchem.2c01554. View Source
• [2] Schust, J.; Sperl, B.; Hollis, A.; Mayer, T. U.; Berg, T. Stattic: A Small-Molecule Inhibitor of STAT3 Activation and Dimerization. Chem. Biol. 2006, 13 (11), 1235–1242. DOI: 10.1016/j.chembiol.2006.09.018. View Source

SH2 Domain Target Engagement

Stat3-IN-25 binds the STAT3 SH2 domain with a KD of 21.3 nM as determined by surface plasmon resonance (SPR), providing direct biophysical evidence of target engagement in the low nanomolar range [1]. By comparison, the well-characterized STAT3 SH2 domain inhibitor Stattic has a reported KD of approximately 800–1,200 nM (0.8–1.2 µM) for the STAT3 SH2 domain, representing roughly 40–60-fold weaker binding [2]. The clinical-stage STAT3 inhibitor Napabucasin (BBI-608) is not a direct SH2 domain binder but acts through a distinct mechanism (targeting STAT3-driven gene transcription via an undefined mode of action), and binding affinity data for the SH2 domain are not available, limiting its direct comparability [3]. Among peer compounds within the tetra-aromatic heterocycle series, compound 4c (Stat3-IN-25) was selected as optimal, indicating superior binding characteristics over close structural analogs [1].

SH2 domain binding

Cross-study comparable

KD 21.3 nM vs Stattic ~800–1,200 nM (~40–60-fold stronger)

Supports target engagement and occupancy-based pharmacology studies

SPR on recombinant SH2 domain

Evidence Dimension	STAT3 SH2 domain binding affinity (SPR)
Target Compound Data	KD = 21.3 nM
Comparator Or Baseline	Stattic: KD ≈ 800–1,200 nM; Napabucasin: no SH2 domain binding data available
Quantified Difference	Approximately 40–60-fold stronger SH2 binding than Stattic
Conditions	Surface plasmon resonance (SPR); recombinant STAT3 SH2 domain

Why This Matters

A KD of 21.3 nM confirms occupancy-driven pharmacology at achievable cellular and in vivo concentrations, providing users with a well-characterized tool for experiments where precise target engagement quantification is essential, such as PK/PD modeling or target validation studies.

• [1] He, P.; Bian, A.; Miao, Y.; Jin, W.; Chen, H.; He, J.; Li, L.; Sun, Y.; Ye, J.; Liu, M.; Yi, Z.; Zhou, W.; Chen, Y. Discovery of a Highly Potent and Orally Bioavailable STAT3 Dual Phosphorylation Inhibitor for Pancreatic Cancer Treatment. J. Med. Chem. 2022, 65 (22), 15487–15511. DOI: 10.1021/acs.jmedchem.2c01554. View Source
• [2] Schust, J.; Sperl, B.; Hollis, A.; Mayer, T. U.; Berg, T. Stattic: A Small-Molecule Inhibitor of STAT3 Activation and Dimerization. Chem. Biol. 2006, 13 (11), 1235–1242. DOI: 10.1016/j.chembiol.2006.09.018. View Source
• [3] Li, Y.; Rogoff, H. A.; Keates, S.; Gao, Y.; Murikipudi, S.; Mikule, K.; Leggett, D.; Li, W.; Pardee, A. B.; Li, C. J. Suppression of Cancer Relapse and Metastasis by Inhibiting Cancer Stemness. Proc. Natl. Acad. Sci. U. S. A. 2015, 112 (36), 11324–11329. DOI: 10.1073/pnas.1511000112. View Source

Dual p-Ser727/p-Tyr705 Functional Blockade

Stat3-IN-25 (4c) is explicitly characterized as a dual phosphorylation inhibitor that simultaneously blocks both p-Tyr705 (nuclear transcription function) and p-Ser727 (mitochondrial oxidative phosphorylation function) in the low nanomolar range [1]. This dual blockade is evidenced by the compound's ability to inhibit ATP production in BxPC-3 pancreatic cancer cells with an IC50 of 4.2 nM, a functional readout that directly reflects mitochondrial STAT3 activity downstream of p-Ser727 [1]. In contrast, the first-generation inhibitor Stattic has been reported to inhibit p-Tyr705 with an IC50 of ~5.1 µM, but its effect on p-Ser727 at concentrations that do not cause general cytotoxicity has not been quantitatively characterized in the original characterization paper [2]. Many other STAT3 inhibitors (e.g., BP-1-102, C188-9, S3I-201) are likewise predominantly validated as p-Tyr705 inhibitors, with p-Ser727 data either absent or showing substantially weaker potency [1]. The mitochondrial STAT3 function mediated by p-Ser727 is increasingly recognized as a tumor cell survival mechanism independent of nuclear transcription, making single-pathway inhibitors inadequate for complete STAT3 functional interrogation.

Mitochondrial function readout

Class-level inference

ATP inhibition IC50 4.2 nM in BxPC-3 cells

Supports dual p-Ser727/p-Tyr705 functional blockade interpretation

BxPC-3 pancreatic cancer cells; ATP production assay

Evidence Dimension	Dual phosphorylation blockade: ATP production inhibition as p-Ser727 functional readout
Target Compound Data	ATP inhibition IC50 = 4.2 nM in BxPC-3 cells; dual p-Tyr705 and p-Ser727 blockade confirmed in low nanomolar range
Comparator Or Baseline	Class of p-Tyr705-selective STAT3 inhibitors (Stattic, BP-1-102, S3I-201): p-Ser727 inhibition data absent or substantially weaker
Quantified Difference	Stat3-IN-25 is among the few STAT3 inhibitors with quantitatively validated dual phosphorylation blockade at equipotent low-nanomolar concentrations
Conditions	BxPC-3 pancreatic cancer cells; Western blot for p-Tyr705 and p-Ser727; ATP production assay

Why This Matters

For research groups studying non-canonical STAT3 mitochondrial functions or metabolic reprogramming in cancer, Stat3-IN-25 provides a unique tool that simultaneously ablates both arms of STAT3 signaling, avoiding the confounding factor of residual mitochondrial STAT3 activity that occurs with p-Tyr705-only inhibitors.

• [1] He, P.; Bian, A.; Miao, Y.; Jin, W.; Chen, H.; He, J.; Li, L.; Sun, Y.; Ye, J.; Liu, M.; Yi, Z.; Zhou, W.; Chen, Y. Discovery of a Highly Potent and Orally Bioavailable STAT3 Dual Phosphorylation Inhibitor for Pancreatic Cancer Treatment. J. Med. Chem. 2022, 65 (22), 15487–15511. DOI: 10.1021/acs.jmedchem.2c01554. View Source
• [2] Schust, J.; Sperl, B.; Hollis, A.; Mayer, T. U.; Berg, T. Stattic: A Small-Molecule Inhibitor of STAT3 Activation and Dimerization. Chem. Biol. 2006, 13 (11), 1235–1242. DOI: 10.1016/j.chembiol.2006.09.018. View Source

In Vivo Pancreatic Xenograft Antitumor Efficacy

Oral treatment with Stat3-IN-25 (4c) exhibited significant suppressive effects on tumor growth in a pancreatic cancer xenograft model, with the compound demonstrating both efficacy and tolerability at the administered doses [1]. While the primary paper reports in vivo tumor growth inhibition data, the specific numerical values for tumor volume reduction and the exact dosing regimen are described in detail in the full publication. For procurement decision-making, the critical differentiator is that Stat3-IN-25 has demonstrated oral bioavailability and in vivo target engagement-driven antitumor activity in a disease-relevant pancreatic cancer model, a validation that is absent for many earlier STAT3 inhibitors that lack oral bioavailability or have not been tested in pancreatic cancer xenografts under comparable conditions [1]. Notably, Stattic, while active in some xenograft models, requires intraperitoneal administration and has limited oral bioavailability, restricting its utility for chronic oral dosing studies [2].

In vivo xenograft activity

Cross-study comparable

Oral tumor growth suppression reported vs Stattic (IP only)

Supports oral dosing route in pancreatic cancer xenograft models

Pancreatic xenograft model; oral gavage

Evidence Dimension	In vivo antitumor efficacy in pancreatic cancer xenograft
Target Compound Data	Significant tumor growth suppression with oral administration in pancreatic cancer xenograft model; well-tolerated at effective doses
Comparator Or Baseline	Stattic: in vivo activity reported in some models but limited oral bioavailability; typically requires IP administration
Quantified Difference	Oral bioavailability enables chronic dosing regimens not feasible with Stattic; Stat3-IN-25 validated in pancreatic cancer model of high translational relevance
Conditions	Pancreatic cancer xenograft mouse model; oral gavage administration

Why This Matters

For industrial groups conducting in vivo proof-of-concept studies, oral bioavailability eliminates the need for parenteral administration, simplifies dosing schedules, and reduces animal stress—all critical factors for reproducible pharmacodynamic readouts and regulatory-facing preclinical packages.

• [1] He, P.; Bian, A.; Miao, Y.; Jin, W.; Chen, H.; He, J.; Li, L.; Sun, Y.; Ye, J.; Liu, M.; Yi, Z.; Zhou, W.; Chen, Y. Discovery of a Highly Potent and Orally Bioavailable STAT3 Dual Phosphorylation Inhibitor for Pancreatic Cancer Treatment. J. Med. Chem. 2022, 65 (22), 15487–15511. DOI: 10.1021/acs.jmedchem.2c01554. View Source
• [2] Schust, J.; Sperl, B.; Hollis, A.; Mayer, T. U.; Berg, T. Stattic: A Small-Molecule Inhibitor of STAT3 Activation and Dimerization. Chem. Biol. 2006, 13 (11), 1235–1242. DOI: 10.1016/j.chembiol.2006.09.018. View Source

Intra-Series Lead Optimization

In the original discovery paper, compound 4c (Stat3-IN-25) was identified as the optimal compound among a systematically optimized series of novel STAT3 dual phosphorylation inhibitors bearing an indole-containing tetra-aromatic heterocycle scaffold [1]. The SAR studies demonstrated that 4c provided the best overall balance of target potency, ADME properties, and antitumor activity relative to its close structural analogs within the same chemical series [1]. This intra-series selection provides direct head-to-head comparative evidence: 4c was not simply a representative member but the explicitly chosen lead based on multiparametric optimization, meaning that any close analog from this series (e.g., compounds with minor substituent variations) would be expected to underperform on at least one key parameter relative to 4c.

Lead optimization selection

Direct head-to-head comparison

Compound 4c identified as selected lead

Intra-series SAR ranking context for procurement decisions

Multiparametric optimization across potency, ADME, in vivo efficacy

Evidence Dimension	Multiparametric optimization across potency, ADME, and in vivo efficacy within a single chemical series
Target Compound Data	Compound 4c selected as the optimal lead among all investigated analogs in the tetra-aromatic heterocycle series
Comparator Or Baseline	Other compounds within the same indole-containing tetra-aromatic heterocycle series (4a, 4b, and additional analogs)
Quantified Difference	4c was designated the optimal compound through function-based screening and SAR-driven multiparametric evaluation
Conditions	SAR studies reported in J. Med. Chem. 2022; function-based screening, ADME profiling, and in vivo antitumor evaluation

Why This Matters

For procurement decisions involving compounds from the same chemical series, the explicit lead optimization ranking provides a scientific rationale for prioritizing Stat3-IN-25 (4c) over earlier or less optimized analogs, reducing the risk of selecting a suboptimal tool compound.

• [1] He, P.; Bian, A.; Miao, Y.; Jin, W.; Chen, H.; He, J.; Li, L.; Sun, Y.; Ye, J.; Liu, M.; Yi, Z.; Zhou, W.; Chen, Y. Discovery of a Highly Potent and Orally Bioavailable STAT3 Dual Phosphorylation Inhibitor for Pancreatic Cancer Treatment. J. Med. Chem. 2022, 65 (22), 15487–15511. DOI: 10.1021/acs.jmedchem.2c01554. View Source

Stat3-IN-25 Optimal Procurement Scenarios

Pancreatic Cancer Dual Pathway Studies

Stat3-IN-25 is the appropriate selection when the experimental objective is to simultaneously ablate both STAT3 nuclear transcription (p-Tyr705) and mitochondrial oxidative phosphorylation (p-Ser727) functions at equipotent low-nanomolar concentrations [1]. This is particularly critical in pancreatic cancer models, where both STAT3 phosphorylation sites are implicated in tumor progression and poor prognosis. Single-pathway inhibitors (e.g., Stattic, BP-1-102) leave the p-Ser727-mitochondrial axis intact, potentially generating false-negative conclusions about STAT3 dependency [1][2]. Procurement is recommended for groups using BxPC-3 or Capan-2 pancreatic cancer cell lines, where Stat3-IN-25 has demonstrated nanomolar antiproliferative activity [1].

Oral In Vivo Pharmacodynamic Studies

Stat3-IN-25 is the preferred STAT3 probe for chronic oral dosing studies in rodent tumor models, where oral bioavailability and tolerability are prerequisites for generating robust pharmacodynamic data [1]. Unlike Stattic, which requires intraperitoneal administration due to poor oral absorption, Stat3-IN-25 supports oral gavage dosing regimens that better mimic clinical oral administration routes, improve animal welfare, and reduce stress-related variability in biomarker readouts [1][2]. This makes Stat3-IN-25 suitable for industrial preclinical development programs where route of administration is a critical consideration for translational relevance.

SH2 Domain Biophysical Assays

With a well-defined SPR-derived KD of 21.3 nM for the STAT3 SH2 domain, Stat3-IN-25 serves as a high-affinity reference ligand for developing and validating biophysical binding assays, competitive displacement screens, and fragment-based drug discovery efforts targeting the STAT3 SH2 pocket [1]. The approximately 40–60-fold stronger binding affinity relative to Stattic (KD ~800–1,200 nM) provides a wider dynamic range for assay signal separation and enables detection of weaker competitor binding that might be missed with lower-affinity reference compounds [1][2].

Historical STAT3 Inhibitor Benchmarking

For research groups conducting systematic comparisons of STAT3 inhibitor pharmacology, Stat3-IN-25 provides a modern benchmark representing state-of-the-art dual phosphorylation inhibition with oral bioavailability [1]. Its well-characterized profile enables meaningful cross-study comparisons with legacy inhibitors (Stattic, S3I-201, BP-1-102) across multiple dimensions: target potency, binding affinity, pathway coverage (dual vs. single phosphorylation), and in vivo route of administration [1][2]. Procurement is indicated when the goal is to contextualize historical data against a current-generation STAT3 inhibitor with comprehensive characterization.

Application

Selection Property

Validation Focus

Pancreatic cancer dual-pathway studies

Dual phosphorylation blockade (p-Tyr705/p-Ser727)

Confirm concurrent inhibition of both STAT3 sites in model cell lines

Oral in vivo pharmacodynamic studies

Oral bioavailability and tolerability profile

Validate oral exposure and target engagement in rodent tumor models

SH2 domain biophysical assays

SH2 domain binding affinity

Characterize binding kinetics and develop competitive displacement screens

Historical STAT3 inhibitor benchmarking

Comprehensive dual-pathway characterization dataset

Cross-study potency and pathway coverage comparison with legacy inhibitors

• [1] He, P.; Bian, A.; Miao, Y.; Jin, W.; Chen, H.; He, J.; Li, L.; Sun, Y.; Ye, J.; Liu, M.; Yi, Z.; Zhou, W.; Chen, Y. Discovery of a Highly Potent and Orally Bioavailable STAT3 Dual Phosphorylation Inhibitor for Pancreatic Cancer Treatment. J. Med. Chem. 2022, 65 (22), 15487–15511. DOI: 10.1021/acs.jmedchem.2c01554. View Source
• [2] Schust, J.; Sperl, B.; Hollis, A.; Mayer, T. U.; Berg, T. Stattic: A Small-Molecule Inhibitor of STAT3 Activation and Dimerization. Chem. Biol. 2006, 13 (11), 1235–1242. DOI: 10.1016/j.chembiol.2006.09.018. View Source